Cas no 331725-42-9 (Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate)

• Product Name: Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate
• CAS No: 331725-42-9
• MF: C₁₇H₁₈ClNO₅S
• MW: 383.846522808075
• MDL: MFCD01012677
• CID: 4712840
• Update Time: 2025-10-30

Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate Chemical and Physical Properties

Names and Identifiers

• MLS000714756
• Methyl N-(5-chloro-2-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
• SMR000274735
• methyl 2-(5-chloro-2-methoxy-N-(4-methylphenyl)sulfonylanilino)acetate
• cid_1103824
• BDBM46954
• HMS2762A12
• BAS 00491616
• 2-(5-chloro-2-methoxy-N-tosyl-anilino)acetic acid methyl ester
• methyl 2-[(5-chloranyl-2-methoxy-phenyl)-(4-methylphenyl)sulfonyl-amino]ethanoate
• 2-(5-chloro-2-methoxy-N-
• Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate

• MDL： MFCD01012677
• Inchi： 1S/C17H18ClNO5S/c1-12-4-7-14(8-5-12)25(21,22)19(11-17(20)24-3)15-10-13(18)6-9-16(15)23-2/h4-10H,11H2,1-3H3
• InChI Key： WBQSAGDDTZMGKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N(CC(=O)OC)S(C1C=CC(C)=CC=1)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 542
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate

Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS No. 331725-42-9): A Comprehensive Overview

Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate, identified by its CAS number 331725-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique sulfonyl and glycinate functional groups, exhibits a complex molecular structure that makes it a promising candidate for various biochemical applications.

The Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate molecule is composed of several key structural elements that contribute to its potential biological activity. The presence of a 5-chloro-2-methoxyphenyl moiety suggests possible interactions with biological targets, while the 4-methylphenyl group may enhance its solubility and metabolic stability. These features make it an intriguing subject for further investigation in drug discovery and development.

In recent years, the study of sulfonyl-containing compounds has seen remarkable advancements, particularly in the design of novel therapeutic agents. Sulfonyl groups are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of drugs targeting various diseases. The Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate compound, with its dual sulfonyl and glycinate functionalities, represents a unique scaffold that could potentially offer multiple mechanisms of action.

One of the most compelling aspects of this compound is its potential application in the development of inhibitors for enzymes involved in metabolic pathways. For instance, sulfonyl compounds have been widely used in the treatment of type 2 diabetes due to their ability to inhibit enzymes such as dipeptidyl peptidase-4 (DPP-4). The structural features of Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate suggest that it could be engineered to target similar enzymes, thereby offering a new therapeutic approach.

Additionally, the compound's molecular structure suggests potential applications in the field of neurology. The interaction between sulfonyl groups and neurotransmitter receptors has been extensively studied, and modifications to these structures have led to the development of drugs with enhanced efficacy and reduced side effects. The presence of both chloro and methoxy substituents in the 5-chloro-2-methoxyphenyl moiety may enhance binding affinity to specific neurological targets, making this compound a promising candidate for further exploration.

The glycinate group in the molecule also plays a crucial role in its biological activity. Glycinate derivatives are known for their ability to improve oral bioavailability and metabolic stability, which are critical factors in drug development. The incorporation of this group into the Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate structure could enhance its pharmacokinetic properties, making it more suitable for therapeutic use.

In recent studies, researchers have been exploring novel synthetic routes to optimize the production of sulfonyl-containing compounds like this one. Advances in catalytic methods have enabled the efficient synthesis of complex molecules with high yields and purity. These advancements are particularly relevant for the preparation of derivatives of Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate, allowing for rapid screening and optimization of its biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for biochemical research, particularly in understanding enzyme mechanisms and developing new diagnostic tools. The ability to modulate enzyme activity with precision is crucial for advancing our understanding of cellular processes and developing targeted therapies.

In conclusion, Methyl N-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS No. 331725-42-9) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the presence of sulfonyl and glycinate groups, make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.